Cas no 2228684-41-9 (tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate
• CAS No: 2228684-41-9
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 6447032
• PubChem ID: 165622156
• Update Time: 2025-06-12

tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate
• tert-butyl N-[2-bromo-5-(chloromethyl)phenyl]carbamate
• 2228684-41-9
• EN300-1890354

• Inchi： 1S/C12H15BrClNO2/c1-12(2,3)17-11(16)15-10-6-8(7-14)4-5-9(10)13/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： IDLAKAVZIMCRSG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.99747g/mol
• Monoisotopic Mass: 318.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2228684-41-9 and Product Name: tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate

The compound with CAS No. 2228684-41-9 and the product name tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's significance lies its molecular architecture, which includes a tert-butyl carbamate moiety attached to a 2-bromo-5-(chloromethyl)phenyl group. The presence of both bromo and chloromethyl substituents on the aromatic ring introduces a high degree of reactivity, making it a valuable intermediate in synthetic organic chemistry. This reactivity is particularly useful in constructing more complex molecules, such as novel therapeutic agents.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The bromo and chloromethyl functional groups provide versatile handles for further chemical modifications, enabling the development of highly specific inhibitors targeting disease-causing enzymes. For instance, modifications at these positions have been shown to enhance binding affinity and selectivity, crucial factors for effective drug design.

The tert-butyl carbamate group not only serves as a protecting group for the amine functionality but also contributes to the overall stability of the molecule. This stability is essential during storage and transportation, ensuring that the compound remains viable for subsequent synthetic steps. Additionally, the carbamate group can be selectively removed under specific conditions, allowing for further functionalization without affecting other parts of the molecule.

In the realm of medicinal chemistry, the integration of fluorescent probes has become increasingly important for diagnostic applications. The structural features of tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate make it a promising candidate for developing novel fluorescent markers. The bromo and chloromethyl groups can be used to attach fluorophores or quencher molecules, enabling real-time imaging and tracking of biological processes. Such probes have found applications in cellular studies, helping researchers understand disease mechanisms at a molecular level.

The compound's potential extends beyond pharmaceuticals into agrochemicals and material science. For example, derivatives of this compound have been explored as pesticides due to their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms. The versatility of its functional groups allows for fine-tuning its properties, making it adaptable to various industrial applications.

From a synthetic perspective, tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate serves as a building block for more complex heterocyclic compounds. Heterocycles are fundamental structures in many biologically active molecules, and this compound provides an efficient route to their synthesis. Researchers have leveraged its reactivity to construct nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities.

The compound's role in drug discovery pipelines is underscored by its incorporation into high-throughput screening (HTS) campaigns. HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying those with promising activity. The structural features of tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate make it an attractive candidate for such screens, where its reactivity can be harnessed to generate hits that lead to new drug candidates.

In conclusion, the compound with CAS No. 2228684-41-9, specifically named as tert-butyl N-2-bromo-5-(chloromethyl)phenylcarbamate, represents a versatile and valuable asset in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical development, diagnostic imaging, agrochemicals, and material science. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone in synthetic and medicinal chemistry.